(5-Bromo-pyrimidin-2-yl)-piperidin-3-ylamine

• Molecular Formula: C9H13BrN4
• Molecular Weight: 257.13 g/mol
• IUPAC Name: 5-bromo-N-piperidin-3-ylpyrimidin-2-amine
• InChI: InChI=1S/C9H13BrN4/c10-7-4-12-9(13-5-7)14-8-2-1-3-11-6-8/h4-5,8,11H,1-3,6H2,(H,12,13,14)
• InChI Key: YUQFOMSSKWFDOT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)NC2=NC=C(C=N2)Br

Description

(5-Bromo-pyrimidin-2-yl)-piperidin-3-ylamine is a useful research compound. Its molecular formula is C9H13BrN4 and its molecular weight is 257.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a cold (˜0° C.) solution of 3-(5-bromo-pyrimidin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester (850 mg) in dry DCM (10 mL) was added slowly TFA (0.911 mL). The reaction mixture was stirred at RT for 20 h, 5 eq more of TFA (0.911 mL) was added and the stirring was continued for 2 h. The reaction was concentrated in vacuo to yield the title compound as a bis-trifluoroacetate salt, which was used for the next step without further purification.